Cas no 844869-08-5 (5,7-Dihydroxy-2,2-dimethyl-2H-1-benzopyran-6-carboxylic acid; Me ester)
844869-08-5 structure
Product name:5,7-Dihydroxy-2,2-dimethyl-2H-1-benzopyran-6-carboxylic acid; Me ester
CAS No:844869-08-5
MF:C13H14O5
MW:250.247264385223
CID:6679537
5,7-Dihydroxy-2,2-dimethyl-2H-1-benzopyran-6-carboxylic acid; Me ester Chemical and Physical Properties
Names and Identifiers
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- 5,7-Dihydroxy-2,2-dimethyl-2H-1-benzopyran-6-carboxylic acid; Me ester
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- Inchi： 1S/C13H14O5/c1-13(2)5-4-7-9(18-13)6-8(14)10(11(7)15)12(16)17-3/h4-6,14-15H,1-3H3
- InChI Key： GKOKHOHRWCGSLJ-UHFFFAOYSA-N
- SMILES： COC(C1C(O)=C2C(OC(C=C2)(C)C)=CC=1O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- XLogP3: 2.45
5,7-Dihydroxy-2,2-dimethyl-2H-1-benzopyran-6-carboxylic acid; Me ester Related Literature
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Philjae Kang,Hien Duy Mai,Hyojong Yoo Dalton Trans., 2018,47, 6660-6665
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Jörg Maurer,Rainer F. Winter,Biprajit Sarkar,Jan Fiedler,Stanislav Záliš Chem. Commun., 2004, 1900-1901
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Shuchen Zhang,Wenfeng Duan,Yanan Xi RSC Adv., 2016,6, 83864-83869
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Christopher J. Welch,Kerstin Zawatzky,Alexey A. Makarov,Satoshi Fujiwara,Arimasa Matsumoto,Kenso Soai Org. Biomol. Chem., 2017,15, 96-101
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D. Ogończyk,J. Węgrzyn,P. Jankowski,B. Dąbrowski,P. Garstecki Lab Chip, 2010,10, 1324-1327
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